
What are the physical and chemical properties
of Tert-Butanesulfinamide?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B031220 Get Quote

Tert-Butanesulfinamide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tert-butanesulfinamide, a chiral organosulfur compound, has emerged as an indispensable

tool in modern asymmetric synthesis, particularly in the stereoselective preparation of chiral

amines.[1][2] Its utility stems from its role as a versatile chiral auxiliary, enabling the efficient

and highly diastereoselective synthesis of a wide array of amine-containing molecules, which

are pivotal structural motifs in numerous pharmaceuticals and biologically active compounds.[3]

[4] This technical guide provides an in-depth overview of the physical and chemical properties

of tert-butanesulfinamide, detailed experimental protocols for its synthesis and application,

and a summary of its critical role in synthetic organic chemistry.

Physical Properties
Tert-butanesulfinamide is a white to off-white crystalline solid at room temperature.[1] It is

commercially available in both enantiomeric forms, (R)-(+)-tert-butanesulfinamide and (S)-(-)-

tert-butanesulfinamide. The physical properties are summarized in the table below.
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Property Value References

Molecular Formula C₄H₁₁NOS [5][6]

Molar Mass 121.20 g/mol [1][6]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 97-101 °C (racemic) [5][7]

102-105 °C [1]

103-104 °C [5]

103-107 °C ((R)-enantiomer) [8]

106 °C ((S)-enantiomer) [5]

Boiling Point 220.0 ± 23.0 °C (Predicted) [5][7]

Solubility

Soluble in methanol,

chloroform, tetrahydrofuran,

dichloromethane, dimethyl

sulfoxide, and most organic

solvents.

[5][8]

pKa 10.11 ± 0.50 (Predicted) [5]

Specific Rotation
(S)-enantiomer: -2.0 to -6.0

deg (c=1, CHCl₃)

(R)-enantiomer: +4° (c=1,

CHCl₃)
[8]

Spectroscopic Data
The structural characterization of tert-butanesulfinamide is well-documented through various

spectroscopic techniques.
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Technique Data Reference

¹H NMR (300 MHz, CDCl₃)
δ 1.19 (9H, s, C(CH₃)₃), 3.96

(2H, br s, NH₂)
[5]

¹³C NMR (75 MHz, CDCl₃) δ 22.1, 55.2 [5]

¹³C NMR (100 MHz) δ 22.1, 55.3 [9]

IR (νₘₐₓ/cm⁻¹)

3231, 2959, 2928, 2869, 1677,

1570, 1475, 1364, 1193, 1030,

893

[5]

Mass Spectrometry (CI+)
m/z 139 (M⁺+1, 800%), 122

(M⁺+1, 100%)
[5]

Chemical Properties and Applications
Tert-butanesulfinamide is a cornerstone in asymmetric synthesis, primarily utilized as a chiral

ammonia equivalent. Its chemical properties are central to its widespread application in the

pharmaceutical and fine chemical industries.

Key Chemical Properties:

Chiral Auxiliary: Both enantiomers are readily available and serve as powerful chiral

auxiliaries, directing the stereochemical outcome of reactions.[1][2]

Formation of N-tert-Butanesulfinyl Imines: It readily condenses with a wide range of

aldehydes and ketones under mild conditions to form stable N-tert-butanesulfinyl aldimines

and ketimines.[1][4] These imines are more resistant to hydrolysis than typical imines but are

highly reactive towards nucleophiles.[1]

Diastereoselective Nucleophilic Additions: The tert-butanesulfinyl group effectively directs the

diastereoselective addition of various nucleophiles (e.g., Grignard reagents, organolithium

compounds, enolates) to the imine carbon.[1][10]

Protecting Group: The tert-butanesulfinyl group also functions as a versatile protecting group

for amines that is stable under basic conditions and can be readily cleaved under mild acidic

conditions.[1][11]
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Applications in Drug Development:

The methodologies based on tert-butanesulfinamide have been instrumental in the synthesis

of numerous biologically active molecules and drug candidates.[3] For instance, it has been

employed in the asymmetric synthesis of cetirizine, where the chiral product exhibits higher

potency than the racemic mixture.[1] Its application extends to the synthesis of various

nitrogen-containing heterocycles, which are common scaffolds in pharmaceuticals.[2][12]

Experimental Protocols
Synthesis of Racemic tert-Butanesulfinamide
This protocol describes a general laboratory-scale synthesis.

Materials:

tert-Butyl sulfinic acid

Thionyl chloride

Dichloromethane (DCM)

Aqueous ammonia (38%)

Saturated NaCl solution

Magnesium sulfate (MgSO₄)

Procedure:

To a solution of tert-butyl sulfinic acid at -40 °C under a nitrogen atmosphere, add thionyl

chloride (5 equivalents).[5][7]

Slowly warm the solution to room temperature and stir for 2 hours.[5][7]

Concentrate the reaction mixture under high vacuum to obtain crude tert-butyl sulfinyl

chloride as a brown oil.[5][7]
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Slowly add the DCM solution of tert-butylsulfinyl chloride to aqueous ammonia (2.4

equivalents) and stir for 1 hour at room temperature.[5][7]

Separate the aqueous layer and wash it with a saturated NaCl solution.[5][7]

Extract the aqueous layer with DCM (4 times).[5][7]

Combine the organic phases, dry over MgSO₄, and concentrate under reduced pressure to

yield tert-butylsulfinamide as a white solid.[5]

The product can be further purified by recrystallization from hexane.[5]

Asymmetric Synthesis of a Chiral Amine using (R)-tert-
Butanesulfinamide
This protocol outlines the general three-step sequence for the asymmetric synthesis of amines.

[3]

Step 1: Condensation to form N-tert-Butanesulfinyl Imine

Reactants: (R)-tert-butanesulfinamide and a carbonyl compound (aldehyde or ketone).

Conditions: The condensation is typically carried out in the presence of a dehydrating agent

such as titanium(IV) ethoxide (Ti(OEt)₄) or copper(II) sulfate (CuSO₄) in a suitable solvent

like THF or DCM.[13]

Step 2: Diastereoselective Nucleophilic Addition

Reactant: The N-tert-butanesulfinyl imine formed in Step 1.

Nucleophile: A Grignard reagent (R-MgX), organolithium reagent (R-Li), or other suitable

nucleophile.

Conditions: The reaction is typically performed at low temperatures (e.g., -78 °C to -48 °C) in

an anhydrous ethereal solvent like THF or diethyl ether. The tert-butanesulfinyl group directs

the nucleophile to attack one face of the C=N double bond, leading to a high diastereomeric

excess.[4]
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Step 3: Cleavage of the tert-Butanesulfinyl Group

Reactant: The N-tert-butanesulfinyl amine adduct from Step 2.

Reagent: Hydrochloric acid (HCl) in a protic solvent such as methanol or ethanol.

Conditions: The reaction is typically carried out at room temperature. The mild acidic

conditions selectively cleave the N-S bond, affording the chiral primary or secondary amine

hydrochloride salt in high yield.[1][4]
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Caption: Asymmetric synthesis of chiral amines using tert-butanesulfinamide.
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Synthesis of tert-Butanesulfinamide
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Caption: Enantioselective synthesis of tert-butanesulfinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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